Cas no 1805029-20-2 (Methyl 3-chloro-5-cyano-2-methylbenzoate)

• Product Name: Methyl 3-chloro-5-cyano-2-methylbenzoate
• CAS No: 1805029-20-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4949526
• Update Time: 2025-06-28

Methyl 3-chloro-5-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-cyano-2-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-8(10(13)14-2)3-7(5-12)4-9(6)11/h3-4H,1-2H3
• InChI Key： UAHZSODDYUFWJC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloro-5-cyano-2-methylbenzoate

Comprehensive Overview of Methyl 3-chloro-5-cyano-2-methylbenzoate (CAS No. 1805029-20-2): Properties, Applications, and Industry Insights

Methyl 3-chloro-5-cyano-2-methylbenzoate (CAS No. 1805029-20-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This ester derivative, featuring a chloro, cyano, and methyl functional group arrangement, serves as a versatile intermediate in synthetic chemistry. Its benzoate backbone and strategic substitutions make it valuable for designing bioactive molecules, particularly in drug discovery and crop protection formulations.

Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of compounds like Methyl 3-chloro-5-cyano-2-methylbenzoate. Researchers are exploring catalytic methods to enhance yield while minimizing waste—a response to growing environmental concerns. The compound’s electron-withdrawing groups (cyano and chloro) also align with current studies on structure-activity relationships (SAR) in medicinal chemistry, where such motifs improve target binding affinity.

From an industrial perspective, demand for high-purity intermediates like CAS No. 1805029-20-2 has risen alongside advancements in high-throughput screening (HTS) technologies. Its role in constructing heterocyclic scaffolds—a hot topic in AI-driven drug design—further elevates its relevance. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards like ICH guidelines.

The compound’s stability under various pH conditions makes it suitable for multistep synthetic routes, a frequent search query among organic chemists. Patent databases reveal its utility in cancer research and antimicrobial agents, though specific applications remain proprietary. This aligns with user searches for "novel benzoate derivatives in oncology" or "cyano-substituted aromatic esters," reflecting market curiosity.

In agrochemical contexts, Methyl 3-chloro-5-cyano-2-methylbenzoate contributes to developing next-generation pesticides with lower environmental persistence. Its lipophilic properties enhance membrane permeability, a key factor in formulations targeting resistant pests—a pressing issue given climate change-induced pest adaptation. Such applications resonate with searches for "eco-friendly crop protection chemicals."

Supply chain dynamics for CAS No. 1805029-20-2 highlight the importance of GMP-certified manufacturers, another trending topic. Scalability challenges and cost-effective synthesis routes are frequently discussed in industry forums, emphasizing the need for innovative process chemistry solutions. Storage recommendations typically include inert atmospheres to preserve the integrity of its reactive functional groups.

Future prospects for this compound may involve crystallography studies to elucidate its solid-state behavior, or exploration in material science for organic electronics. As computational chemistry tools evolve, virtual screening of derivatives could unlock new applications, addressing search queries like "benzoate-based functional materials." Ongoing research will likely focus on expanding its utility while adhering to green chemistry principles.